Cas no 60693-33-6 (4-(2,5-dioxopyrrolidin-1-yl)benzoic acid)

• Product Name: 4-(2,5-dioxopyrrolidin-1-yl)benzoic acid
• CAS No: 60693-33-6
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• MDL: MFCD00022602
• CID: 953354
• PubChem ID: 351361
• Update Time: 2025-04-24

4-(2,5-dioxopyrrolidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-succinimidobenzoicacid
• 4-(2,5-dioxo-1-pyrrolidinyl)Benzoic acid
• 4-(2,5-Dioxo-pyrrolidin-1-yl)-benzoic acid
• 4-(2,5-dioxopyrrolidin-1-yl)benzoic acid
• 1-(4-Carboxyphenyl)-pyrrolidin-2,5-dion
• 4-(2,5-dioxoazolidinyl)benzoic acid
• 4-Pyrrolylbenzoic acid
• p-N-succinimidobenzoic acid
• MFCD00022602
• STK788477
• BBL027880
• 60693-33-6
• Enamine_001363
• 4-(2,5-Dioxo-pyrrolidin-1-yl)benzoic acid
• AKOS000121842
• EN300-05537
• Z56793570
• CHEMBL2377782
• SR-01000401135
• VS-08611
• SR-01000401135-1
• SCHEMBL458085
• D86959
• CCG-116576
• DTXSID60325887
• DB-072835
• 4-SUCCINIMIDOBENZOIC ACID
• Oprea1_212039
• NSC521356
• NSC-521356
• F0109-0044
• HMS1397N21
• BDBM50035686
• DTXCID50277003

• MDL： MFCD00022602
• Inchi： 1S/C11H9NO4/c13-9-5-6-10(14)12(9)8-3-1-7(2-4-8)11(15)16/h1-4H,5-6H2,(H,15,16)
• InChI Key： ZFHIOWPHEFPSPA-UHFFFAOYSA-N
• SMILES： O=C1CCC(N1C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 219.05300
• Monoisotopic Mass: 219.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• PSA: 74.68000
• LogP: 1.10320

4-(2,5-dioxopyrrolidin-1-yl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-(2,5-dioxopyrrolidin-1-yl)benzoic acid

Professional Introduction to 4-Succinimidobenzoic Acid (CAS No: 60693-33-6)

4-Succinimidobenzoic acid, with the chemical formula C₉H₇NO₄ and CAS number 60693-33-6, is a versatile and highly functional compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its succinimide functional group and a benzoic acid moiety, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural properties make it an invaluable tool in the development of pharmaceuticals, agrochemicals, and specialty chemicals.

The< strong>4-succinimidobenzoic acid molecule exhibits remarkable reactivity due to the presence of the succinimide group, which can undergo nucleophilic substitution reactions to form amides, esters, and other derivatives. This reactivity has been leveraged in numerous synthetic pathways, enabling the creation of complex molecular architectures. In recent years, the compound has found applications in the synthesis of peptide mimetics and protease inhibitors, where its ability to form stable amide bonds is particularly advantageous.

One of the most compelling aspects of 4-succinimidobenzoic acid is its role in drug discovery and development. The< strong>succinimide moiety is a well-known pharmacophore that can enhance the bioavailability and stability of drug molecules. Researchers have utilized this compound to develop novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. The benzoic acid component further contributes to the molecule's pharmacological properties by providing a hydrophobic core that can interact with biological targets.

In recent studies, 4-succinimidobenzoic acid has been employed in the synthesis of targeted drug delivery systems. Its ability to form covalent bonds with biomolecules has allowed researchers to create conjugates that can selectively target specific cells or tissues. For instance, researchers have developed antibody-drug conjugates (ADCs) using this compound as a linker to connect cytotoxic agents to targeting antibodies. These advancements have shown promise in improving the efficacy and reducing side effects of cancer therapies.

The< strong>4-succinimidobenzoic acid market continues to expand as new applications are discovered. The pharmaceutical industry remains a major consumer of this compound, with increasing demand for custom synthesis services to meet the growing need for innovative drug candidates. Additionally, the agrochemical sector has begun exploring its use in developing next-generation pesticides and herbicides, leveraging its reactivity to create compounds with enhanced environmental compatibility.

The chemical properties of 4-succinimidobenzoic acid also make it a valuable tool in materials science. Researchers have investigated its use in creating functional polymers and coatings that exhibit improved durability and biodegradability. These materials have potential applications in medical devices, such as biocompatible implants and drug-eluting stents. The compound's ability to form stable cross-linkages ensures that these materials maintain their structural integrity under various conditions.

In conclusion, 4-succinimidobenzoic acid (CAS No: 60693-33-6) is a multifaceted compound with broad applications across multiple industries. Its unique reactivity and structural features have made it an indispensable tool in pharmaceutical research, enabling the development of innovative therapeutic agents. As scientific understanding continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in modern chemistry and biology.